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Compound of Interest

Compound Name: MitoBloCK-6

Cat. No.: B1362762

Essential Safety and Handling Guide for
MitoBloCK-6

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling MitoBIoCK-6. Given the limited specific hazard data, these
recommendations are based on a combination of available product information and established
best practices for handling research chemicals with similar classifications.

Compound Information and Hazard Assessment

MitoBloCK-6 is an orange, solid, cell-permeable dichlorosalicylaldehyde Schiff's base.[1] While
one supplier suggests a full Safety Data Sheet (SDS) is not required under European
regulations, another provides classifications that necessitate careful handling.

Key Hazard Classifications:

 Toxicity: Designated for "Standard Handling (A)," which implies low toxicity under normal
laboratory conditions.[1][2]

e Physical Hazard: Classified as a "Combustible Solid" (Storage Class 11).[1][2]
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e Environmental Hazard: Assigned a Water Hazard Class 3 (WGK 3), indicating it is highly

hazardous to water.[1][2] This classification is critical for disposal procedures.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling MitoBloCK-6. The following

table summarizes the recommended PPE for various stages of handling.

Respiratory

Operation Eye Protection Hand Protection  Body Protection .
Protection
Recommended
Weighing/Handli Safety glasses . Standard lab to handle in a
) o ) Nitrile gloves
ng Solid with side shields coat fume hood or
use a dust mask
] ) Handle in a
Preparing Chemical splash o Standard lab )
] Nitrile gloves chemical fume
Solutions goggles coat
hood
Cell o Standard lab Not generally
Safety glasses Nitrile gloves )
Culture/Assays coat required
Use appropriate
Heavy-duty nitrile  Chemical- respirator if

Chemical splash

Spill Cleanup or neoprene resistant apron significant dust
goggles .
gloves over lab coat or aerosol is
generated
) Chemical splash o Standard lab Not generally
Waste Disposal Nitrile gloves

goggles

coat

required

Handling and Operational Procedures

3.1. Preparation of Stock Solutions

MitoBloCK-6 is soluble in DMSO at 100 mg/mL.[1]
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e Reconstitution: Use only fresh DMSO for reconstitution.[1] The compound is packaged under
inert gas, suggesting it may be sensitive to air and moisture.[1][2] It is advisable to handle
the solid and perform the reconstitution in a controlled environment, such as a glove box, or
quickly in a chemical fume hood.

o Storage of Stock Solutions: Following reconstitution, it is recommended to create aliquots
and freeze them at -20°C.[1][2] Stock solutions are reported to be stable for up to one month
at -20°C or six months at -80°C; protect from light.[3]

3.2. Experimental Workflow

The following diagram outlines the general workflow for handling MitoBloCK-6 from receipt to

disposal.
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Caption: Standard operating procedure for MitoBlIoCK-6.
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Disposal Plan

Due to its WGK 3 classification, MitoBIoCK-6 and any materials contaminated with it must be
treated as hazardous waste.

o Waste Segregation: Collect all liquid waste (e.g., unused solutions, media containing the
compound) and solid waste (e.g., contaminated pipette tips, gloves, tubes) in separate,
clearly labeled, and sealed hazardous waste containers.

» Disposal Route: Do not dispose of MitoBloCK-6 down the drain or in regular trash.[4] All
waste must be disposed of through your institution's certified hazardous waste management
program.

Emergency Procedures

The following diagram outlines the decision-making process in the event of an emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. MitoBloCK-6 | 303215-67-0 [sigmaaldrich.com]
e 2. MitoBIoCK-6 | 303215-67-0 [sigmaaldrich.com]
e 3. medchemexpress.com [medchemexpress.com]

e 4. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling MitoBloCK-
6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362762#personal-protective-equipment-for-
handling-mitoblock-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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